Cedrelone

• IUPAC Name: (1R,2R,4R,6S,7S,10R,11R)-6-(furan-3-yl)-17-hydroxy-1,7,11,15,15-pentamethyl-3-oxapentacyclo[8.8.0.02,4.02,7.011,16]octadeca-12,16-diene-14,18-dione
• InChI: InChI=1S/C26H30O5/c1-22(2)17(27)7-9-23(3)16-6-10-24(4)15(14-8-11-30-13-14)12-18-26(24,31-18)25(16,5)21(29)19(28)20(22)23/h7-9,11,13,15-16,18,28H,6,10,12H2,1-5H3/t15-,16+,18+,23+,24-,25-,26+/m0/s1
• InChI Key: OQMUOVSEPOBWMK-BWLMZZBKSA-N
• Canonical SMILES: CC1(C(=O)C=CC2(C1=C(C(=O)C3(C2CCC4(C35C(O5)CC4C6=COC=C6)C)C)O)C)C
• Isomeric SMILES: C[C@@]12CC[C@@H]3[C@]4(C=CC(=O)C(C4=C(C(=O)[C@]3([C@@]15[C@H](O5)C[C@H]2C6=COC=C6)C)O)(C)C)C
• Molecular Formula: C26H30O5
• Molecular Weight: 422.5 g/mol
• CAS RN: 1254-85-9

Description

Cedrelone is a limonoid, a class of highly oxygenated triterpenoids. It was first isolated from the heartwood of Cedrela toona, a tree belonging to the Meliaceae family . This compound is known for its unique chemical structure, which includes a β-substituted furan ring at C-17, a β-epoxide function at C-14 and C-15, and a keto group . This compound has garnered significant interest due to its diverse biological activities, including antitumor and insecticidal properties .

Scientific Research Applications

Chemistry: Cedrelone serves as a valuable intermediate in the synthesis of other bioactive limonoids and triterpenoids.

Biology: this compound exhibits significant insecticidal properties, making it a potential candidate for natural pest control agents.

Medicine: Research has shown that this compound possesses antitumor properties, particularly against hepatocellular carcinoma.

Mechanism of Action

Cedrelone exerts its effects through multiple molecular targets and pathways:

Antitumor Activity: this compound activates the Phenazine biosynthesis-like domain-containing protein (PBLD), which inhibits the Ras and Ras-proximate-1 signaling pathways.

Insecticidal Activity: this compound disrupts the normal physiological processes in insects, leading to mortality.

Future Directions

Cedrelone may be a potential drug for hepatocellular carcinoma treatment in the future. PBLD may be an independent predictor of hepatocellular carcinoma progression and a novel target for hepatocellular carcinoma treatment.

Biochemical Analysis

Biochemical Properties

Cedrelone is known to interact with Phenazine biosynthesis-like domain-containing protein (PBLD), acting as an activator . It also has been found to have a significant impact on rust pustule emergence .

Cellular Effects

This compound has been observed to induce apoptosis in cancer cells

Molecular Mechanism

It is known to exert its effects through its interaction with PBLD

Preparation Methods

Synthetic Routes and Reaction Conditions: Cedrelone can be extracted from the heartwood of Cedrela toona using benzene as a solvent . The extraction process involves grinding the wood and subjecting it to solvent extraction, followed by purification using chromatographic techniques .

Industrial Production Methods: While there is limited information on the large-scale industrial production of this compound, the extraction from natural sources remains the primary method. Advances in supercritical fluid extraction using carbon dioxide have shown promise for efficient extraction of this compound from plant materials .

Chemical Reactions Analysis

Types of Reactions: Cedrelone undergoes various chemical reactions, including oxidation, reduction, and substitution .

Common Reagents and Conditions:

Oxidation: this compound can be oxidized using reagents such as potassium permanganate or chromium trioxide under acidic conditions.

Reduction: Reduction of this compound can be achieved using hydrogen gas in the presence of a palladium catalyst.

Substitution: Substitution reactions involving this compound typically use nucleophiles such as amines or thiols under basic conditions.

Major Products: The major products formed from these reactions include epoxides, alcohols, and substituted derivatives of this compound .

Comparison with Similar Compounds

Cedrelone is structurally related to other limonoids such as havanesin, trichilin, vilasinin, and azadirone . this compound is unique due to its specific β-substituted furan ring and β-epoxide function, which contribute to its distinct biological activities .

Similar Compounds:

• Havanesin
• Trichilin
• Vilasinin
• Azadirone

These compounds share similar structural features but differ in their specific functional groups and biological activities .

Q & A

ANone: While the precise molecular targets of Cedrelone are still under investigation, research suggests several mechanisms of action:

• Mitochondrial-mediated Apoptosis: this compound induces apoptosis in cancer cells, likely by increasing reactive oxygen species (ROS) and disrupting mitochondrial membrane potential (MMP). []
• Inhibition of Angiogenesis: this compound shows potential to inhibit the formation of new blood vessels, a crucial process in tumor growth and progression. []
• Cell Cycle Disruption: this compound can trigger cell cycle arrest in the G2/M phase, halting the proliferation of cancer cells. []
• Modulation of ERK/MAPK Signaling Pathway: This pathway is often dysregulated in cancer, and this compound's ability to modulate it contributes to its anticancer effects. []
• Inhibition of 11β-Hydroxysteroid Dehydrogenase Type 1 (11β-HSD1): Some this compound derivatives exhibit moderate inhibitory activity against 11β-HSD1, an enzyme implicated in metabolic disorders. []
• Inhibition of Protease Activity: this compound reduces protease activity in the midgut of Spodoptera frugiperda larvae, potentially disrupting digestion and impacting growth. []

ANone:

• Molecular Formula: C₂₆H₃₀O₅ []
• Spectroscopic Data:
  • IR: Characteristic peaks for hydroxyl, carbonyl, and furan ring functionalities. [, ]
  • NMR (¹H and ¹³C): Data consistent with the presence of a furan ring, hydroxyl group, and a complex ring system characteristic of limonoids. [, , ]
  • Mass Spectrometry: Provides information about the molecular weight and fragmentation pattern of this compound. [, ]

A: Limited research is available regarding the material compatibility and stability of this compound under various conditions. Studies primarily focus on its extraction and isolation from natural sources. [, ]

ANone: Current research primarily focuses on the biological activities of this compound rather than its catalytic properties. Therefore, information on its reaction mechanisms, selectivity, and catalytic applications is limited.

A: Yes, molecular docking studies have been conducted to investigate the interaction of this compound and its derivatives with potential target proteins, such as Glycogen Synthase Kinase-3β (GSK-3β). [] This research helps to understand the potential binding modes and affinities of this compound analogs.

ANone:

• Acetylation: Modifying this compound through acetylation can enhance its cytotoxic activity against cancer cells. []
• Furyl-δ-Lactone Core: This structural motif appears crucial for the interaction of this compound and related compounds with target proteins, such as GSK-3β. []
• Presence of Specific Functional Groups: Studies suggest that the presence and position of hydroxyl, carbonyl, and epoxide groups influence the biological activity of this compound and its analogs. [, , ]

A: While detailed information on the stability of this compound under various conditions is limited, studies have explored its extraction and isolation using different techniques, suggesting potential strategies for handling and processing. [, ] Research on specific formulations to enhance its stability, solubility, or bioavailability is currently lacking.

ANone: Comprehensive data on the absorption, distribution, metabolism, and excretion (ADME) of this compound in living organisms is currently limited. Further research is needed to establish its in vivo activity, efficacy, and potential for therapeutic development.

A:

• In vitro: this compound demonstrates promising anticancer activity against various human cancer cell lines, including breast cancer (MDA-MB-231), [, ] glioma (U87), [] and others. It exhibits antiproliferative, pro-apoptotic, and anti-migratory effects in these models.

ANone: Currently, research on specific resistance mechanisms against this compound is scarce. Further investigation is necessary to determine potential cross-resistance with other compounds or drug classes, particularly if it advances to clinical development.

A: While detailed toxicological data for this compound in humans is limited, studies in insects suggest potential adverse effects on growth, development, and survival. [, , , , , ] Further research is crucial to establish its safety profile, including potential long-term effects, before considering clinical applications.

ANone:

• Early Studies: Initial investigations focused on the isolation and structural characterization of this compound from natural sources like Cedrela toona. [, , ]
• Bioactivity Exploration: Subsequent research revealed the insecticidal properties of this compound against various insect pests. [, , , , ]
• Anticancer Potential: More recent studies have uncovered the promising anticancer activity of this compound against different human cancer cell lines, suggesting a new avenue for therapeutic development. [, , ]